3-Benzoyl-5-fluoropyrimidine-2,4(1H,3H)-dione

• CAS RN: 61251-77-2
• Molecular Formula: C11H7FN2O3
• Molecular Weight: 234.18 g/mol
• IUPAC Name: 3-benzoyl-5-fluoro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H7FN2O3/c12-8-6-13-11(17)14(10(8)16)9(15)7-4-2-1-3-5-7/h1-6H,(H,13,17)
• InChI Key: OAPBZIITNDJWQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N2C(=O)C(=CNC2=O)F

Description

3-Benzoyl-5-fluoropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C11H7FN2O3 and its molecular weight is 234.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.6 g (0.02 mole) of 5-fluorouracil was suspended in 10 ml of absolute pyridine and 10 ml of absolute dioxane, and the suspension was warmed to 80° C and stirred. 5.6 g (0.04 mole) of benzoyl chloride was then added dropwise thereto followed by stirring at 80° C for 1.5 hours to allow the mixture to react. After completion of the reaction, the reaction mixture was poured into ice-water followed by stirring, and the thus precipitated solid was filtered, washed with water and then dissolved in benzene while hot (80° C). Any insoluble matter was removed by filtration, and the filtrate allowed to cool to precipitate crystals, which were recovered by filtration to obtain 1.5 g of 3-N-benzoyl-5-fluorouracil in a yield of 32% (the filtrate was set aside). Melting Point: 170° C.